5-[(4-methylbenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 5-[(4-methylphenyl)methylamino]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C15H15N3O/c1-10-2-4-11(5-3-10)9-16-12-6-7-13-14(8-12)18-15(19)17-13/h2-8,16H,9H2,1H3,(H2,17,18,19)
• InChI Key: XJFVNVRJWZHGQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=CC3=C(C=C2)NC(=O)N3
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

5-[(4-Methylbenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one is a chemical compound belonging to the class of benzimidazoles. Benzimidazoles are heterocyclic compounds featuring an imidazole ring fused to a benzene ring and are known for their diverse range of biological activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives, including 5-[(4-methylbenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one, often involves cyclocondensation reactions. For instance, a study by Hranjec et al. (2012) describes the synthesis of novel benzimidazole derivatives through a reaction involving guanidinobenzimidazole and heteroaromatic aldehydes (Hranjec, Pavlović, & Karminski-Zamola, 2012).

Molecular Structure Analysis

Molecular structure analysis of benzimidazole derivatives is often conducted using techniques like X-ray diffraction. For example, a study by Afshar et al. (1987) investigated the crystal structure of a related benzimidazole compound, revealing insights into the planar, conjugated, and aromatic nature of these molecules (Afshar, Berman, Sawzik, Lessinger, Lim, & Hosmane, 1987).

Chemical Reactions and Properties

Benzimidazoles can undergo various chemical reactions, including hydrogen bonding and ring formation. A study by Portilla et al. (2007) explores the hydrogen bonding in methyl benzimidazole derivatives, highlighting the complex molecular interactions these compounds can exhibit (Portilla, Mata, Nogueras, Cobo, Low, & Glidewell, 2007).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets, indicating a potential for diverse biological activities .

Mode of Action

It’s worth noting that compounds with similar structures have been found to exhibit various biological activities, suggesting that this compound may interact with its targets in a complex manner .

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways, suggesting that this compound may have a broad range of effects .

Pharmacokinetics

The compound’s molecular weight is 25330 , which is within the range generally considered favorable for oral bioavailability

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that this compound may have diverse effects at the molecular and cellular levels .